Cas no 178049-85-9 (Benzenesulfonyl chloride, 3,6-difluoro-2-methyl-)

• Product Name: Benzenesulfonyl chloride, 3,6-difluoro-2-methyl-
• CAS No: 178049-85-9
• MF: C₇H₅ClF₂O₂S
• MW: 226.628206968307
• CID: 3816841
• PubChem ID: 22910420
• Update Time: 2025-04-22

Benzenesulfonyl chloride, 3,6-difluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3,6-difluoro-2-methyl-
• 178049-85-9
• 3,6-difluoro-2-methylbenzenesulfonyl chloride
• SCHEMBL8412750

• Inchi： 1S/C7H5ClF2O2S/c1-4-5(9)2-3-6(10)7(4)13(8,11)12/h2-3H,1H3
• InChI Key： ACKOYHXMVFUCHJ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(F)C=CC(F)=C1C

Computed Properties

• Exact Mass: 225.9666846Da
• Monoisotopic Mass: 225.9666846Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų